Cas no 19254-86-5 (1,3-Benzenedimethanol,5-fluoro-)

• Product Name: 1,3-Benzenedimethanol,5-fluoro-
• CAS No: 19254-86-5
• Molecular Formula: C₈H₉O₂F
• Molecular Weight: 156.15426
• CID: 123444
• PubChem ID: 24729187

1,3-Benzenedimethanol,5-fluoro- Properties

Names and Identifiers

• 1,3-Benzenedimethanol,5-fluoro-
• 5-FLUORO-1,3-DIHYDROXYMETHYLBENZENE
• [3-fluoro-5-(hydroxymethyl)phenyl]methanol
• AKOS006273359
• 19254-86-5
• (5-Fluoro-1,3-phenylene)dimethanol
• SB84536
• SCHEMBL16959483
• DTXSID70646616

• InChIKey： GLUHEJJGJWXGGF-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H9FO2/c9-8-2-6(4-10)1-7(3-8)5-11/h1-3,10-11H,4-5H2
• SMILES： OCC1C=C(F)C=C(CO)C=1

Computed Properties

• Exact Mass: 156.05867
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 156.05865769g/mol
• Heavy Atom Count: 11
• Complexity: 107
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• LogP: 0.81030
• PSA: 40.46